Cas no 37529-08-1 (Benzeneacetic acid, a-methyl-4-(2-methylcyclohexyl)-)

• Product Name: Benzeneacetic acid, a-methyl-4-(2-methylcyclohexyl)-
• CAS No: 37529-08-1
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• CID: 308156
• PubChem ID: 3047744
• Update Time: 2025-04-19

Benzeneacetic acid, a-methyl-4-(2-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-4-(2-methylcyclohexyl)-
• 2-[4-[(1R,2R)-2-methylcyclohexyl]phenyl]propanoic acid
• 4-(trans-2-Methylcyclohexyl)hydratropsaeure
• Mexoprofen
• Mexoprofene
• Mexoprofeno
• Mexoprofenum
• UNII-3I63VC13V0
• Q27257248
• 37529-08-1
• Mexoprofen [INN:DCF]
• p-(trans-2-Methylcyclohexyl)hydratropic acid
• NS00121191
• 3I63VC13V0
• MEXOPROFEN [INN]

• Inchi： 1S/C16H22O2/c1-11-5-3-4-6-15(11)14-9-7-13(8-10-14)12(2)16(17)18/h7-12,15H,3-6H2,1-2H3,(H,17,18)/t11-,12?,15-/m1/s1
• InChI Key： DXKIKFNSKJTQBC-KKXIITGPSA-N
• SMILES： OC(C(C)C1C=CC(=CC=1)[C@@H]1CCCC[C@H]1C)=O

Computed Properties

• Exact Mass: 246.16200
• Monoisotopic Mass: 246.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.046
• Boiling Point: 383.1°Cat760mmHg
• Flash Point: 280°C
• Refractive Index: 1.528
• PSA: 37.30000
• LogP: 4.16840